
Standard operating procedure for M084 assays

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: M084

Cat. No.: B1675827 Get Quote

References
1. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

2. Cell sensitivity assays: the MTT assay - PubMed [pubmed.ncbi.nlm.nih.gov]

3. PathScanÂ® Phospho-mTOR (Ser2448) Sandwich ELISA Kit | Cell Signaling Technology
[cellsignal.com]

4. biopharminternational.com [biopharminternational.com]

5. mdpi.com [mdpi.com]

6. A quantitative high throughput assay for identifying gametocytocidal compounds - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Standard operating procedure for M084 assays].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675827#standard-operating-procedure-for-m084-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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